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Introduction
BPR1J-097 is a novel and potent small molecule inhibitor of Fms-like tyrosine kinase 3 (FLT3).

Activating mutations of FLT3 are a significant driver in the pathogenesis of Acute Myeloid

Leukemia (AML), making FLT3 a key therapeutic target. BPR1J-097 has demonstrated potent

anti-tumor activity by inducing apoptosis in cancer cells that harbor FLT3 mutations. These

application notes provide a comprehensive guide for researchers utilizing BPR1J-097 to study

and induce apoptosis, offering detailed protocols for key experimental analyses and a summary

of its mechanism of action.

Mechanism of Action
BPR1J-097 exerts its pro-apoptotic effects by inhibiting the kinase activity of FLT3. This

inhibition disrupts the downstream signaling pathways that promote cell survival and

proliferation in FLT3-driven cancer cells. A key pathway affected is the Signal Transducer and

Activator of Transcription 5 (STAT5) pathway. By inhibiting FLT3 phosphorylation, BPR1J-097

consequently blocks the phosphorylation of STAT5, leading to the induction of apoptosis.[1]

This process ultimately culminates in the activation of the caspase cascade, a central

component of the apoptotic machinery.
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The efficacy of BPR1J-097 in inhibiting cell growth and FLT3 kinase activity has been

quantified in various AML cell lines. The following tables summarize the key inhibitory

concentrations.

Table 1: FLT3 Kinase Inhibitory Activity of BPR1J-097[1]

Target IC50 (nM)

FLT3 Kinase 1 - 10

Table 2: Growth Inhibition of FLT3-Driven AML Cell Lines by BPR1J-097[1]

Cell Line GC50 (nM)

MOLM-13 21 ± 7

MV4-11 46 ± 14

Signaling Pathway Diagram
The following diagram illustrates the proposed signaling pathway for BPR1J-097-induced

apoptosis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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